3,5-Dichlorophenylsulfide

• Molecular Formula: C12H6Cl4S
• Molecular Weight: 324.0 g/mol
• IUPAC Name: 1,3-dichloro-5-(3,5-dichlorophenyl)sulfanylbenzene
• InChI: InChI=1S/C12H6Cl4S/c13-7-1-8(14)4-11(3-7)17-12-5-9(15)2-10(16)6-12/h1-6H
• InChI Key: OLQZRIOUROMVNM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)SC2=CC(=CC(=C2)Cl)Cl

Description

3,5-Dichlorophenylsulfide is a useful research compound. Its molecular formula is C12H6Cl4S and its molecular weight is 324.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 300 ml three-necked glass flask equipped with a thermometer, a reflux condenser and a stirrer, 3,5-dichloroiodobenzene 22.6 g (82.8 mmol) and dimethylformamide 200 ml were added, and argon was passed through the solution for 2 hours and 15 minutes. Then, 3,5-dichlorothiophenol 14.8 g (82.6 mmol), potassium carbonate 22.8 g (165 mmol) and cuprous iodide 1.57 g (8.24 mmol) were added, which were reacted for 3 hours at 95 to 100° C. with stirring. After completion of the reaction, the reaction mixture was cooled down to room temperature and separated with the addition of water and hexane:ethyl acetate (1:1), and the organic layer obtained was dried with anhydrous magnesium sulfate. After filtration, the filtrate was concentrated under reduced pressure, and the obtained concentrate was purified by recrystallization, simple silica-gel column chromatography (eluent; hexane) to obtain bis(3,5-dichlorophenyl)sulfide 25.4 g as white solid (isolation yield; 95%).